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Compound of Interest

Compound Name: Sofosbuvir impurity G

Cat. No.: B10799836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sofosbuvir impurity G, a known

diastereoisomer of the hepatitis C virus (HCV) NS5B polymerase inhibitor, Sofosbuvir. This

document details its chemical identity, and analytical methodologies for its detection and

quantification, and presents this information in a clear, structured format to support research

and drug development activities.

Chemical Identity and Structure
Sofosbuvir impurity G is chemically identified as (2S)-isopropyl 2-(((((2R, 3R, 4R, 5R)-5-(2, 4-

dioxo-3, 4-dihydropyrimidin-1(2H)-yl)-4-fluoro-2-(hydroxymethyl)-4-methyltetrahydrofuran-3-

yl)oxy)(phenoxy)phosphoryl)amino)propanoate.[1][2] It is a diastereoisomer of Sofosbuvir,

sharing the same molecular formula and mass.[3][4]

Key Identifiers:
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Parameter Value Reference

IUPAC Name

(2S)-isopropyl 2-(((((2R, 3R,

4R, 5R)-5-(2, 4-dioxo-3, 4-

dihydropyrimidin-1(2H)-yl)-4-

fluoro-2-(hydroxymethyl)-4-

methyltetrahydrofuran-3-

yl)oxy)

(phenoxy)phosphoryl)amino)pr

opanoate

[1][2]

Synonyms

Sofosbuvir 5'-Desphosphate

3'-O-[(S)-Phosphate],

Sofosbuvir Impurity 20

[2][5][6][7]

CAS Number 1337482-15-1 [1][2][5][6][7][8]

Molecular Formula C22H29FN3O9P [1][2][6][8]

Molecular Weight 529.45 g/mol [1][6][8]

Below is a two-dimensional representation of the chemical structure of Sofosbuvir impurity G,

generated using the DOT language.
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Caption: Chemical structure of Sofosbuvir impurity G.

Analytical Methodologies
The primary analytical technique for the identification and quantification of Sofosbuvir and its

impurities is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). Several

studies have detailed validated RP-HPLC methods for this purpose.

Representative RP-HPLC Method
A common approach for the separation and analysis of Sofosbuvir and its process-related

impurities, including diastereomers like impurity G, is outlined below. This protocol is a

composite of methodologies reported in the scientific literature.[9][10][11]

Experimental Protocol:
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Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: An Agilent Eclipse XDB-C18 column (4.6 x 250 mm, 5 µm particle size) is frequently

used.[9][10]

Mobile Phase: An isocratic mobile phase consisting of a 50:50 (v/v) mixture of 0.1%

trifluoroacetic acid in water and acetonitrile is effective for separation.[9][10]

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of 260 nm is appropriate for monitoring the elution

of Sofosbuvir and its impurities.[9][10]

Data Acquisition: Chromatographic data is collected and processed using suitable software.

Method Validation Parameters:

Validated methods for Sofosbuvir and its impurities typically demonstrate linearity, precision,

accuracy, specificity, and robustness in accordance with ICH guidelines. The limit of detection

(LOD) and limit of quantification (LOQ) for impurities are crucial for ensuring the quality of the

active pharmaceutical ingredient (API). For a related phosphoryl impurity, reported LOD and

LOQ values were 0.03% (0.12 µg) and 1.50% (0.375 µg), respectively.[9][10]

Formation and Relationship to Sofosbuvir
Sofosbuvir impurity G is a diastereoisomer of Sofosbuvir. Diastereomers are stereoisomers

that are not mirror images of each other and have different physical properties. The formation

of such impurities can occur during the synthesis of the Sofosbuvir drug substance due to the

presence of multiple chiral centers in the molecule. The specific stereochemistry at one or more

of these centers differs between Sofosbuvir and its diastereomeric impurities. The relationship

between Sofosbuvir and Impurity G is therefore one of stereoisomerism, specifically

diastereomerism.

The logical relationship can be visualized as follows:
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Caption: Formation of Sofosbuvir and Impurity G during synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10799836#what-is-the-chemical-structure-of-
sofosbuvir-impurity-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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